Cas no 1432681-62-3 (5-bromo-2-(difluoromethoxy)-3-methylbenzaldehyde)

• Product Name: 5-bromo-2-(difluoromethoxy)-3-methylbenzaldehyde
• CAS No: 1432681-62-3
• MF: C₉H₇BrF₂O₂
• MW: 265.051489114761
• CID: 4599664
• PubChem ID: 71758317
• Update Time: 2025-10-08

5-bromo-2-(difluoromethoxy)-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 5-bromo-2-(difluoromethoxy)-3-methyl-
• 5-bromo-2-(difluoromethoxy)-3-methylbenzaldehyde

• Inchi： 1S/C9H7BrF2O2/c1-5-2-7(10)3-6(4-13)8(5)14-9(11)12/h2-4,9H,1H3
• InChI Key： ZPZKVZNINXLDPX-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(Br)=CC(C)=C1OC(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-bromo-2-(difluoromethoxy)-3-methylbenzaldehyde

Introduction to 5-bromo-2-(difluoromethoxy)-3-methylbenzaldehyde (CAS No. 1432681-62-3)

5-bromo-2-(difluoromethoxy)-3-methylbenzaldehyde, identified by its CAS number 1432681-62-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic aldehydes, characterized by the presence of a benzaldehyde core substituted with bromine, difluoromethoxy, and methyl groups. The strategic arrangement of these functional groups imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential building block for novel bioactive molecules.

The structural features of 5-bromo-2-(difluoromethoxy)-3-methylbenzaldehyde make it particularly interesting for medicinal chemists. The bromine atom at the 5-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery to construct complex molecular architectures. Additionally, the difluoromethoxy group at the 2-position introduces electron-withdrawing and lipophilic characteristics, influencing both the electronic properties and metabolic stability of derivatives. These attributes are crucial in optimizing pharmacokinetic profiles and binding affinity to biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of aromatic aldehydes modified with halogen substituents. Halogenated aldehydes, in particular, have shown promise as scaffolds for developing small-molecule inhibitors and probes. For instance, studies have demonstrated that benzenoid aldehydes bearing bromine or chlorine atoms can interact with specific enzymes or receptors, modulating pathways relevant to inflammation, cancer, and neurodegeneration. The compound 5-bromo-2-(difluoromethoxy)-3-methylbenzaldehyde is no exception and has been investigated for its possible role in these contexts.

One of the most compelling aspects of 5-bromo-2-(difluoromethoxy)-3-methylbenzaldehyde is its versatility as a precursor for generating structurally diverse derivatives. Researchers have leveraged its reactive sites to synthesize analogs with tailored biological activities. For example, by replacing the aldehyde group with other functional moieties or by introducing additional substituents at different positions on the benzene ring, scientists can fine-tune the interactions with biological targets. Such modifications are essential for optimizing drug candidates throughout the discovery process.

The difluoromethoxy group is particularly noteworthy due to its influence on molecular properties such as solubility, permeability, and metabolic stability—key factors in drug design. Difluorinated ethers and esters are known to enhance lipophilicity while maintaining good oral bioavailability, making them attractive modifications in medicinal chemistry. The presence of this group in 5-bromo-2-(difluoromethoxy)-3-methylbenzaldehyde suggests that derivatives derived from it may exhibit favorable pharmacokinetic profiles.

Recent advances in computational chemistry have further accelerated the exploration of compounds like 5-bromo-2-(difluoromethoxy)-3-methylbenzaldehyde. Molecular modeling techniques allow researchers to predict binding affinities, metabolic pathways, and potential side effects before synthesizing candidate molecules. These predictions are invaluable in guiding synthetic efforts and reducing experimental costs. By integrating experimental data with computational insights, scientists can more efficiently navigate the complex landscape of drug discovery.

In addition to its pharmaceutical applications, 5-bromo-2-(difluoromethoxy)-3-methylbenzaldehyde has shown promise in agrochemical research. Aldehydes derived from aromatic precursors are often explored as intermediates for developing pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The unique combination of substituents in this compound may confer properties that make it suitable for such applications, although further research is needed to fully elucidate its potential.

The synthesis of 5-bromo-2-(difluoromethoxy)-3-methylbenzaldehyde typically involves multi-step organic transformations starting from commercially available aromatic compounds. Key steps often include halogenation reactions to introduce the bromine atom, followed by selective methylation and etherification to achieve the desired substitution pattern. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

As our understanding of biological systems continues to evolve, so does the demand for innovative molecular tools to study them. Compounds like 5-bromo-2-(difluoromethoxy)-3-methylbenzaldehyde serve as essential reagents for developing probes that can interact with specific biomolecules. Such probes are critical for elucidating mechanisms of disease and validating therapeutic targets. The ability to modify these compounds allows researchers to generate libraries of derivatives with diverse properties, facilitating high-throughput screening campaigns.

The future directions for research involving 5-bromo-2-(difluoromethoxy)-3-methylbenzaldehyde are promising and multifaceted. Ongoing studies aim to uncover new synthetic routes that improve yield and purity while reducing environmental impact—a growing priority in chemical synthesis. Additionally, exploring its applications in material science is an emerging area; aromatic aldehydes have been used to create advanced materials such as liquid crystals or organic semiconductors due to their ability to form stable π-conjugated systems.

In conclusion,5-bromo-2-(difluoromethoxy)-3-methylbenzaldehyde (CAS No. 1432681-62-3) is a versatile compound with significant potential across multiple domains of science and industry. Its unique structural features make it an attractive scaffold for developing new drugs, agrochemicals, and materials. As research continues to uncover new applications and synthetic strategies，this compound will undoubtedly remain a subject of great interest among scientists worldwide.